Cas no 1158020-73-5 (2-(Methylamino)-2-(pyridin-2-yl)propanoic acid)

• Product Name: 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid
• CAS No: 1158020-73-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5230802
• PubChem ID: 43753627
• Update Time: 2025-07-22

2-(Methylamino)-2-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-150449
• 1158020-73-5
• 2-(methylamino)-2-(pyridin-2-yl)propanoic acid
• 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid

• Inchi： 1S/C9H12N2O2/c1-9(10-2,8(12)13)7-5-3-4-6-11-7/h3-6,10H,1-2H3,(H,12,13)
• InChI Key： NXWBFLSIASYLSO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1C=CC=CN=1)NC)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid

Introduction to 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid (CAS No. 1158020-73-5)

2-(Methylamino)-2-(pyridin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1158020-73-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its dual functional groups, which include a methylamino group and a pyridinyl substituent, making it a versatile building block for the development of novel bioactive molecules.

The structural framework of 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid consists of a propanoic acid backbone, modified at the α-position by both a methylamino group and a pyridin-2-yl moiety. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable intermediate in the synthesis of drugs targeting various therapeutic areas. The presence of the pyridine ring enhances the compound's ability to interact with biological targets, while the methylamino group contributes to its solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The structural features of 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid make it an attractive scaffold for designing such inhibitors. For instance, studies have demonstrated that derivatives of this compound can exhibit potent activity against tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis. The pyridinyl group serves as a key pharmacophore, facilitating binding to the ATP-binding pockets of these enzymes, while the methylamino group helps modulate the compound's binding affinity and selectivity.

Moreover, the compound has shown promise in preclinical studies as a precursor for developing treatments against neurological disorders. The dual functional groups in 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid allow for further derivatization, enabling researchers to fine-tune its pharmacokinetic properties. Recent advances in medicinal chemistry have highlighted its potential as a lead compound for drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this molecule to cross the blood-brain barrier and interact with specific neurotransmitter receptors makes it an intriguing candidate for therapeutic intervention.

The synthesis of 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid involves multi-step organic reactions, typically starting from commercially available pyridine derivatives and amino acids. The process often requires careful optimization to ensure high yield and purity. Techniques such as nucleophilic substitution, condensation reactions, and catalytic hydrogenation are commonly employed in its preparation. The efficiency of these synthetic routes is crucial for large-scale production, particularly when the compound is intended for industrial applications or clinical trials.

From a chemical biology perspective, 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid serves as an excellent tool for investigating enzyme mechanisms and drug-target interactions. Its well-defined structure allows researchers to perform site-directed mutagenesis and computational modeling studies to elucidate how modifications at specific positions affect its biological activity. Such studies not only enhance our understanding of molecular recognition but also provide insights into designing next-generation therapeutics with improved efficacy and reduced side effects.

The pharmaceutical industry has recognized the potential of 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid as a versatile intermediate in drug discovery programs. Its incorporation into libraries of compounds has led to the identification of several hits with promising pharmacological profiles. These hits have undergone further optimization through structure-based drug design approaches, resulting in candidates that are now being evaluated in preclinical models. The success stories involving this compound underscore its importance as a building block in modern medicinal chemistry.

Looking ahead, the future prospects for 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid appear bright, with ongoing research exploring its applications in emerging therapeutic areas such as immunotherapy and anti-inflammatory drug development. The compound's ability to modulate biological pathways makes it a valuable asset in addressing complex diseases that require multifaceted treatment strategies. As synthetic methodologies continue to evolve, it is expected that new derivatives will be developed, further expanding its utility in both academic research and industrial applications.

In conclusion, CAS No. 1158020-73-5, corresponding to 2-(Methylamino)-2-(pyridin-2-yl)propanoic acid, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable its use as a scaffold for developing drugs targeting various diseases, including cancer and neurodegenerative disorders. With continued advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play an increasingly important role in shaping the future of medicine.